4-nitro-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 4-nitro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H5N3O2/c11-10(12)6-2-4-9-7-5(6)1-3-8-7/h1-4H,(H,8,9)
• InChI Key: ULDUNXDRDOJMJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC=CC(=C21)[N+](=O)[O-]
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID00348636
• Molecular Weight: 163.13 g/mol
• CAS RN: 83683-82-3

Description

4-Nitro-1H-pyrrolo[2,3-b]pyridine (4-NP) is a heterocyclic aromatic compound that has been widely studied due to its potential applications in the fields of science and medicine. It has been found to possess a wide array of biological and pharmacological properties, including anticonvulsant, anti-inflammatory, anti-oxidant, and anticancer activities. 4-NP has also been studied for its potential as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmission. In addition, 4-NP has been used as a model compound for the study of the structure-activity relationship (SAR) of other compounds.

Scientific Research Applications

Synthesis of Derivatives

4-Nitro-1H-pyrrolo[2,3-b]pyridine and its derivatives serve as versatile building blocks in chemical synthesis. These compounds allow for the synthesis of various substituted derivatives through nucleophilic displacement reactions. For instance, Figueroa‐Pérez et al. (2006) demonstrated the efficient synthesis of 4-substituted 7-azaindole derivatives using 6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine, showcasing its utility in creating complex molecular structures (Figueroa‐Pérez et al., 2006).

Molecular Structure Analysis

The structural properties of this compound derivatives have been a subject of interest in crystallography. Pfaffenrot et al. (2012) investigated the molecular structure of a specific derivative, revealing detailed geometric relationships within the molecule, which is essential for understanding its chemical behavior and potential applications in materials science (Pfaffenrot et al., 2012).

Fragmentation Studies

Fragmentation patterns of this compound and its derivatives under electron impact have been studied to understand their decomposition pathways. Herbert and Wibberley (1970) conducted extensive mass spectrometry studies to explore the fragmentation behavior of these compounds, providing insights valuable in fields like analytical chemistry and environmental studies (Herbert & Wibberley, 1970).

Development of Novel Heterocyclic Compounds

Research has also focused on developing new synthetic methods for creating novel heterocyclic compounds using this compound. Aiello et al. (1978) described a synthesis route starting from pyrrole, leading to the creation of pyrrolopyridines with sensitive groups, expanding the chemical toolbox for drug development and material sciences (Aiello et al., 1978).

Mechanism of Action

Target of Action

• Primary Targets : 4-nitro-1H-pyrrolo[2,3-b]pyridine interacts with fibroblast growth factor receptors (FGFRs), specifically FGFR1, FGFR2, and FGFR3 .
• Role : FGFRs play a crucial role in cell signaling pathways related to organ development, cell proliferation, migration, and angiogenesis .

Mode of Action

• This activation leads to downstream signaling pathways, including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Biochemical Pathways

• Affected Pathways : The FGF–FGFR axis regulates various processes, including cell growth, angiogenesis, and tissue repair .
• Downstream Effects : Activation of FGFR-dependent signaling pathways influences cancer initiation, progression, and resistance to therapy .

Pharmacokinetics

• ADME Properties :
  • Metabolism : Metabolic stability in liver microsomes is essential for drug efficacy .
  • Excretion : Clearance mechanisms affect plasma exposure .
• Impact on Bioavailability : High clearance may limit systemic exposure .

Result of Action

• Cellular Effects : In breast cancer cells (4T1), this compound inhibits proliferation, induces apoptosis, and suppresses migration and invasion .

Future Directions

Future research on 4-nitro-1H-pyrrolo[2,3-b]pyridine may focus on its potential applications in medicine and agriculture. For example, it has been suggested that this compound could be used to develop potent inhibitors of certain enzymes. Additionally, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.

Biochemical Analysis

Biochemical Properties

4-nitro-1H-pyrrolo[2,3-b]pyridine plays a crucial role in various biochemical reactions. It has been identified as a potent inhibitor of fibroblast growth factor receptors (FGFRs), particularly FGFR1, FGFR2, and FGFR3 . The compound interacts with these receptors by binding to their tyrosine kinase domains, thereby inhibiting their autophosphorylation and subsequent activation of downstream signaling pathways. This interaction is critical in regulating cell proliferation, migration, and angiogenesis, making this compound a promising candidate for cancer therapy .

Cellular Effects

The effects of this compound on various cell types and cellular processes have been extensively studied. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis . Additionally, it significantly reduces the migration and invasion capabilities of cancer cells, thereby limiting their metastatic potential . The compound also influences cell signaling pathways, such as the RAS-MEK-ERK and PI3K-Akt pathways, which are crucial for cell survival and proliferation .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the ATP-binding pocket of FGFRs, thereby preventing the phosphorylation of tyrosine residues in the receptor’s cytoplasmic tail . This inhibition blocks the activation of downstream signaling cascades, leading to reduced cell proliferation and increased apoptosis . The compound’s ability to selectively target FGFRs makes it a valuable tool for studying the molecular mechanisms underlying cancer progression and resistance to therapy .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under physiological conditions, maintaining its inhibitory activity over extended periods . Prolonged exposure to the compound can lead to the development of resistance in cancer cells, necessitating the use of combination therapies to enhance its efficacy . Additionally, studies have shown that the compound’s degradation products do not exhibit significant biological activity, ensuring its safety in long-term applications .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively inhibits tumor growth without causing significant toxicity . At higher doses, it can induce adverse effects such as weight loss and organ toxicity . These findings highlight the importance of optimizing the dosage to achieve a balance between therapeutic efficacy and safety in preclinical studies .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to its biotransformation and elimination. The compound is metabolized by cytochrome P450 enzymes in the liver, leading to the formation of various metabolites . These metabolites are then excreted via the renal and biliary routes . The compound’s interaction with metabolic enzymes can influence its pharmacokinetics and overall therapeutic efficacy .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . The compound interacts with specific transporters and binding proteins that facilitate its uptake and accumulation in target tissues . This selective distribution is crucial for maximizing its therapeutic effects while minimizing off-target toxicity .

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with FGFRs and other target proteins . Post-translational modifications, such as phosphorylation, can influence its localization and activity, directing it to specific cellular compartments or organelles . Understanding these localization dynamics is essential for optimizing the compound’s therapeutic potential .

Q & A

Q1: What is the significance of the intramolecular hydrogen bond observed in 1,7-Dideaza-2'-deoxy-6-nitronebularine, a derivative of 4-nitro-1H-pyrrolo[2,3-b]pyridine?

A1: In 1,7-Dideaza-2'-deoxy-6-nitronebularine, the this compound moiety forms an intramolecular hydrogen bond between the pyridine nitrogen atom and the 5'-hydroxy group of the attached sugar residue []. This interaction forces the N-glycosidic bond into a syn conformation, influencing the overall three-dimensional structure of the molecule. This structural feature is important because the conformation of nucleosides can significantly impact their biological activity and interactions with enzymes.

Q2: Can this compound be used to synthesize compounds that interact with adenosine deaminase?

A3: Research indicates that several hydroxylamino derivatives of 1,7-dideazaadenosine and 1,7-dideaza-2′-deoxyadenosine were synthesized starting from this compound []. While these compounds were not substrates for adenosine deaminase, some exhibited weak inhibitory activity. This suggests that further modifications to the this compound scaffold could potentially lead to the development of more potent and selective adenosine deaminase inhibitors.